N-[2-(4-Azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide
N-[2-(4-Azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide
Brand Name:
Vulcanchem
CAS No.:
117685-73-1
VCID:
VC0047802
InChI:
InChI=1S/C21H26IN5O4/c1-13(25-12-20(30)15-4-6-18(28)19(29)11-15)2-7-21(31)24-9-8-14-3-5-17(26-27-23)16(22)10-14/h3-6,10-11,13,20,25,28-30H,2,7-9,12H2,1H3,(H,24,31)
SMILES:
CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O
Molecular Formula:
C21H26IN5O4
Molecular Weight:
539.4 g/mol
N-[2-(4-Azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide
CAS No.: 117685-73-1
Main Products
VCID: VC0047802
Molecular Formula: C21H26IN5O4
Molecular Weight: 539.4 g/mol
CAS No. | 117685-73-1 |
---|---|
Product Name | N-[2-(4-Azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide |
Molecular Formula | C21H26IN5O4 |
Molecular Weight | 539.4 g/mol |
IUPAC Name | N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide |
Standard InChI | InChI=1S/C21H26IN5O4/c1-13(25-12-20(30)15-4-6-18(28)19(29)11-15)2-7-21(31)24-9-8-14-3-5-17(26-27-23)16(22)10-14/h3-6,10-11,13,20,25,28-30H,2,7-9,12H2,1H3,(H,24,31) |
Standard InChIKey | BWJYPABMMFBINC-UHFFFAOYSA-N |
SMILES | CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O |
Canonical SMILES | CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O |
Synonyms | N-(4-azido-3-iodophenethylamidoisobutyl)norepinephrine NAIN |
PubChem Compound | 195228 |
Last Modified | Nov 11 2021 |
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